Cas no 83643-84-9 (Methyl 4,4,4-trifluoroacetoacetate)

Methyl 4,4,4-trifluoroacetoacetate structure
83643-84-9 structure
Methyl 4,4,4-trifluoroacetoacetate
83643-84-9
C5H5F3O3
170.086612462997
MFCD00041004
90850
87577021

Methyl 4,4,4-trifluoroacetoacetate Properties

Names and Identifiers

    • Methyl 4,4,4-Trifluoroacetoacetate
    • Trifluoroacetoacetic acid methyl ester
    • Methyl 4,4,4-trifluoro-3-oxobutanoate
    • Methyl trifluoroacetoacetate
    • 4,4,4-Trifluoroacetoacetic Acid Methyl Ester
    • Methyl 4,4,4-trifluoroacetylacetonate
    • LKMUBWWZTSZGGV-UHFFFAOYSA-N
    • Butanoic acid, 4,4,4-trifluoro-3-oxo-, methyl ester
    • Methyl-4,4,4-trifluoro-3-oxobutanoate
    • methyltri-fluoroacetoacetate
    • Methyl4,4,4-Trifluoroacetoacetate
    • methyl-4,4,4-trifluoroacetoacetate
    • SBB088357
    • 03
    • 83643-84-9
    • MS-20307
    • MFCD00041004
    • methyl 4,4,4-trifluoro-3-oxo-butanoate
    • FT-0628596
    • 488711-09-7
    • Methyl4,4,4-trifluoro-3-oxobutanoate
    • CS-0121468
    • 4,4,4-Trifluoro-3-oxo-butyric acid methyl ester
    • SCHEMBL197340
    • SY049952
    • T1245
    • Methyl 3-oxo-4,4,4-trifluorobutyrate
    • AKOS005063950
    • BP-20096
    • A871870
    • Methyl 4,4,4-trifluoroacetoacetate, 95%
    • CHEMBL107187
    • Methyl 4,4,4-trifluoro-3-oxobutanoate #
    • DTXSID001003613
    • A840621
    • D95370
    • BBL101872
    • STL555669
    • DB-075955
    • +Expand
    • MFCD00041004
    • LKMUBWWZTSZGGV-UHFFFAOYSA-N
    • 1S/C5H5F3O3/c1-11-4(10)2-3(9)5(6,7)8/h2H2,1H3
    • O=C(CC(C(F)(F)F)=O)OC
    • 1777343

Computed Properties

  • 170.01900
  • 0
  • 6
  • 3
  • 170.019079
  • 11
  • 172
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.1
  • 3
  • 0
  • 43.4

Experimental Properties

  • 0.68090
  • 43.37000
  • n20/D 1.372
  • 116°C
  • 25 ºC
  • Not determined
  • Not determined
  • 1.328

Methyl 4,4,4-trifluoroacetoacetate Security Information

Methyl 4,4,4-trifluoroacetoacetate Customs Data

  • 2918300090

  • China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl 4,4,4-trifluoroacetoacetate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003SAQ-1g
Methyl 4,4,4-trifluoro-3-oxobutanoate
 83643-84-9 96%
1g
 $47.00 2024-04-21
A2B Chem LLC
AB75842-1g
Methyl 4,4,4-trifluoroacetoacetate
 83643-84-9 96%
1g
 $30.00 2024-04-19
Aaron
AR003SJ2-100mg
Methyl 4,4,4-trifluoro-3-oxobutanoate
 83643-84-9 98%
100mg
 $5.00
abcr
AB101289-5g
Methyl 4,4,4-trifluoroacetoacetate, 95%; .
 83643-84-9 95%
5g
 €79.90
Apollo Scientific
PC5165-5g
Methyl 4,4,4-trifluoroacetoacetate
 83643-84-9 95%
5g
 £60.00 2023-08-31
Chemenu
CM191824-500g
Methyl 4,4,4-trifluoro-3-oxobutanoate
 83643-84-9 95%
500g
 $526 2021-08-05
Cooke Chemical
A5685512-1G
Methyl 4,4,4-Trifluoroacetoacetate
 83643-84-9 >96.0%(GC)
1g
 RMB 119.20 2023-09-07
eNovation Chemicals LLC
D758148-5g
Methyl 4,4,4-trifluoro-3-oxobutanoate
 83643-84-9 96.0%
5g
 $180 2022-05-25
TRC
M331958-100mg
Methyl 4,4,4-trifluoroacetoacetate
 83643-84-9
100mg
 $64.00 2023-05-17
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L10140-25g
Methyl 4,4,4-trifluoroacetoacetate, 95%
 83643-84-9 95%
25g
 ￥3514.00 2023-02-09

Methyl 4,4,4-trifluoroacetoacetate Synthesis

Synthetic Circuit 1

83643-84-9 83643-84-9
83643-84-9 83643-84-9
Reaction Conditions
1.1 Catalysts: Lithium perchlorate Solvents: Toluene ;  6 h, reflux
1.2 Reagents: Triethylamine ,  Dodecylbenzenesulfonyl azide Solvents: Toluene ;  16 h, rt
Reference
The preparation of polymer bound β-ketoesters and their conversion into an array of oxazoles
Clapham, Bruce; et al, Tetrahedron Letters, 2002, 43(31), 5407-5410

Synthetic Circuit 2

106775-98-8 106775-98-8
83643-84-9 83643-84-9
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Hydrogen sulfide
Reference
Polyfluorinated β-keto esters and their α-halogenated derivatives in the reaction with phosphorus pentasulfide and 2,4-bis(4-methoxyphenyl)-2,4-dithioxo-P(V),P(V)-1,3,2,4-dithiodiphosphetane
Bobrov, M. B.; et al, Izvestiya Akademii Nauk SSSR, 1986, (4), 879-84

Synthetic Circuit 3

178380-97-7 178380-97-7
83643-84-9 83643-84-9
Reaction Conditions
Reference
Conformation of the keto form of fluoroalkyl-containing β-keto esters
Rudaya, M. N.; et al, Izvestiya Akademii Nauk SSSR, 1987, (6), 1412-15

Synthetic Circuit 4

93032-04-3 93032-04-3
83643-84-9 83643-84-9
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Hydrogen sulfide
Reference
Polyfluorinated β-keto esters and their α-halogenated derivatives in the reaction with phosphorus pentasulfide and 2,4-bis(4-methoxyphenyl)-2,4-dithioxo-P(V),P(V)-1,3,2,4-dithiodiphosphetane
Bobrov, M. B.; et al, Izvestiya Akademii Nauk SSSR, 1986, (4), 879-84

Synthetic Circuit 5

104858-20-0 104858-20-0
83643-84-9 83643-84-9
2526-65-0 2526-65-0
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane
Reference
Application of organometallic compounds of Groups V and VI elements in organic syntheses. XXXI. Facile synthesis of β-keto esters and β-diketones via stabilized arsoranes
Ding, Weiyu; et al, Huaxue Xuebao, 1986, 44(3), 261-4

Synthetic Circuit 6

35508-69-1 35508-69-1
1529-77-7 1529-77-7
354-32-5 354-32-5
83643-84-9 83643-84-9
2526-65-0 2526-65-0
Reaction Conditions
1.1 Solvents: Benzene ,  Nitrogen
2.1 Reagents: Hydrochloric acid Solvents: Dichloromethane
Reference
Application of organometallic compounds of Groups V and VI elements in organic syntheses. XXXI. Facile synthesis of β-keto esters and β-diketones via stabilized arsoranes
Ding, Weiyu; et al, Huaxue Xuebao, 1986, 44(3), 261-4

Methyl 4,4,4-trifluoroacetoacetate Raw materials

Methyl 4,4,4-trifluoroacetoacetate Preparation Products

Methyl 4,4,4-trifluoroacetoacetate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:83643-84-9)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:83643-84-9)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:83643-84-9)
XU NV SHI
15221998634
1986399151@qq.com

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83643-84-9 (Methyl 4,4,4-trifluoroacetoacetate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:83643-84-9)Methyl 4,4,4-trifluoroacetoacetate
A840621
99%
25g
199.0